Cas no 786712-57-0 (Phenol, 2-chloro-4-iodo-5-methyl-)

• Product Name: Phenol, 2-chloro-4-iodo-5-methyl-
• CAS No: 786712-57-0
• MF: C₇H₆ClIO
• MW: 268.479413509369
• CID: 1793805
• PubChem ID: 11402939
• Update Time: 2025-04-21

Phenol, 2-chloro-4-iodo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-chloro-4-iodo-5-methyl-
• 786712-57-0
• 2-chloro-4-iodo-5-methylphenol

• Inchi： 1S/C7H6ClIO/c1-4-2-7(10)5(8)3-6(4)9/h2-3,10H,1H3
• InChI Key： LXAJLIUIPFXCRQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=C1C)O)Cl

Computed Properties

• Exact Mass: 267.91519g/mol
• Monoisotopic Mass: 267.91519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų